molecular formula C7H10N4S B13302734 6-(1,3-Thiazol-2-yl)-1,4,5,6-tetrahydropyrimidin-2-amine

6-(1,3-Thiazol-2-yl)-1,4,5,6-tetrahydropyrimidin-2-amine

Cat. No.: B13302734
M. Wt: 182.25 g/mol
InChI Key: LDOMUHRIMUJTLA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-(1,3-Thiazol-2-yl)-1,4,5,6-tetrahydropyrimidin-2-amine is a bicyclic guanidine derivative characterized by a tetrahydropyrimidine core fused with a thiazole ring. This scaffold is of significant pharmacological interest due to its ability to interact with biological targets such as histamine receptors and microbial enzymes.

Properties

Molecular Formula

C7H10N4S

Molecular Weight

182.25 g/mol

IUPAC Name

6-(1,3-thiazol-2-yl)-1,4,5,6-tetrahydropyrimidin-2-amine

InChI

InChI=1S/C7H10N4S/c8-7-10-2-1-5(11-7)6-9-3-4-12-6/h3-5H,1-2H2,(H3,8,10,11)

InChI Key

LDOMUHRIMUJTLA-UHFFFAOYSA-N

Canonical SMILES

C1CN=C(NC1C2=NC=CS2)N

Origin of Product

United States

Preparation Methods

Method Overview

This approach involves the synthesis of tetrahydropyrimidine derivatives followed by heterocyclic ring formation through cyclization with thiazole precursors. The general route includes initial formation of a pyrimidine core, followed by substitution with thiazole derivatives under reflux or catalytic conditions.

Synthetic Procedure

  • Starting Material: 6-Amino-1,3-dimethylpyrimidine-2,4-dione (or similar pyrimidine derivatives)
  • Reagents: Thiazole derivatives (e.g., 2-aminothiazole), formaldehyde or aldehydes, ethanol as solvent
  • Conditions: Reflux at 35-50°C for 2-3 days
  • Outcome: Formation of the target compound via nucleophilic attack and cyclization

Research Data

A study demonstrated the synthesis of pyrimido[4,5-d]pyrimidin-2,4-dione ring systems via reaction of 6-amino-1,3-dimethylpyrimidine-2,4(1H,3H)-dione with heterocyclic amines like 2-aminothiazole in ethanol, yielding the desired heterocyclic compounds after filtration and recrystallization.

Step Reagents Conditions Yield Reference
Pyrimidine + Thiazole 6-Amino-1,3-dimethylpyrimidine-2,4-dione + 2-aminothiazole Reflux, 35°C, 2 days ~75%

Multicomponent and Flow Synthesis Approaches

Method Overview

Modern synthetic strategies employ multicomponent reactions (MCRs) and microfluidic flow chemistry to efficiently assemble the compound. These methods allow rapid, high-yielding synthesis with better control over reaction parameters.

Flow Chemistry Synthesis

  • Procedure: Microfluidic reactors are used to combine thioamide derivatives, α-bromoketones, and aldehydes under controlled temperature (150-200°C) for short durations (~3-4 minutes).
  • Advantages: High yields (39-48%), reduced reaction time, and scalable production.
  • Outcome: Sequential formation of thiazole and tetrahydropyrimidine rings in a one-pot process.

Research Data

A study employed continuous flow microreactors to synthesize DHPM derivatives, which included heterocyclic modifications similar to the target compound. The yields ranged from 39% to 48%, demonstrating the efficiency of flow synthesis.

Step Reactants Conditions Yield Reference
Thiazole + Pyrimidine Thioamide + α-bromoketone + aldehyde 150-200°C, flow reactor 39-48%

Heterocyclic Cyclization via Acylation and Condensation

Method Overview

This method involves acylation of pyrimidine derivatives with heterocyclic acyl chlorides, followed by cyclization with thiazole precursors.

Synthetic Procedure

  • Starting Material: 6-Phenyl-2-thioxo-2,3-dihydropyrimidin-4-one
  • Reagents: Acetyl chloride, sodium acetate, acetic anhydride
  • Conditions: Reflux for 9 hours, followed by acid workup
  • Outcome: Formation of 6-(1,3-thiazol-2-yl)-pyrimidine derivatives

Research Data

Reactions of 6-phenyl-2-thioxo-2,3-dihydropyrimidin-4-one with acyl chlorides yielded acylated intermediates that, upon cyclization with thiazole derivatives, produced the target compound with yields around 85%.

Step Reagents Conditions Yield Reference
Acylation + Cyclization 6-Phenyl-2-thioxo-2,3-dihydropyrimidin-4-one + acyl chloride + thiazole derivative Reflux, 9 hours 85%

Summary of Key Data

Method Advantages Limitations Typical Yield References
Direct cyclization Simple, effective Requires pure starting materials 70-80%
Multicomponent/Flow synthesis Rapid, scalable, high throughput Equipment-dependent 39-48%
Acylation and condensation High yield, well-established Longer reaction times ~85%

Notes and Considerations

  • Substituent Effects: Variations in substituents on the pyrimidine or thiazole rings influence reaction conditions and yields.
  • Reaction Optimization: Temperature, solvent choice, and molar ratios are critical for maximizing yields.
  • Purification: Crystallization from ethanol or other suitable solvents is standard for isolating pure compounds.

Chemical Reactions Analysis

6-(1,3-Thiazol-2-yl)-1,4,5,6-tetrahydropyrimidin-2-amine can undergo various chemical reactions, including:

    Oxidation: The thiazole ring can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

    Reduction: Reduction reactions can be performed using reducing agents such as sodium borohydride or lithium aluminum hydride.

    Substitution: Electrophilic and nucleophilic substitution reactions can occur at the thiazole ring, particularly at the C-2 and C-5 positions. Common reagents and conditions used in these reactions include organic solvents like ethanol or methanol, and catalysts such as palladium or platinum. Major products formed from these reactions depend on the specific reagents and conditions used but can include various substituted thiazole and tetrahydropyrimidine derivatives.

Scientific Research Applications

6-(1,3-Thiazol-2-yl)-1,4,5,6-tetrahydropyrimidin-2-amine has a wide range of scientific research applications:

Mechanism of Action

The mechanism of action of 6-(1,3-Thiazol-2-yl)-1,4,5,6-tetrahydropyrimidin-2-amine involves its interaction with specific molecular targets and pathways. For instance, thiazole derivatives can bind to DNA and interact with topoisomerase II, leading to DNA double-strand breaks, cell cycle arrest, and ultimately cell death . Additionally, the compound may inhibit specific enzymes or receptors involved in disease pathways, contributing to its therapeutic effects.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The tetrahydropyrimidine core allows diverse functionalization, leading to compounds with distinct biological activities. Key analogues include:

Compound Name Substituent(s) Molecular Formula Molecular Weight (g/mol) Key Activity/Application References
Target Compound 1,3-Thiazol-2-yl C₇H₁₀N₄S 182.25 N/A (structural focus)
Abafungin 4-[2-(2,4-Dimethylphenoxy)phenyl] C₂₁H₂₂N₄OS 378.49 Antifungal (topical)
N-[3-(1H-Imidazol-4-yl)propyl] derivative 3-(1H-Imidazol-4-yl)propyl C₁₁H₁₈N₆ 234.30 Histamine H₂ receptor agonist
(4-Methoxybenzyl) derivative 4-Methoxybenzyl C₁₂H₁₈N₃O 220.29 H₁ receptor antagonist
6-(Trifluoromethyl) derivative Trifluoromethyl C₅H₉F₃N₃ 168.14 N/A (fluorinated analogue)
6-(3-Methylphenyl) derivative 3-Methylphenyl C₁₁H₁₅N₃ 189.26 Environmental toxicity noted

Key Observations :

  • Thiazole vs.
  • Fluorinated Derivatives : The trifluoromethyl group in 6-(Trifluoromethyl)-1,4,5,6-tetrahydropyrimidin-2-amine increases lipophilicity and metabolic resistance, a common strategy in optimizing pharmacokinetics .
  • Complex Substituents: Abafungin’s bulky 2,4-dimethylphenoxy-phenyl-thiazole substituent contributes to its broad-spectrum antifungal activity by enabling interactions with fungal cell membranes .

Biological Activity

6-(1,3-Thiazol-2-yl)-1,4,5,6-tetrahydropyrimidin-2-amine is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article reviews the biological activity of this compound, focusing on its antitumor properties, mechanisms of action, and potential therapeutic applications. The analysis draws from various research studies and patents to provide a comprehensive overview.

Chemical Structure and Properties

The compound features a tetrahydropyrimidine core substituted with a thiazole ring. This structure is known for its ability to interact with biological targets, making it a candidate for drug development.

Antitumor Activity

Recent studies have highlighted the antitumor potential of 6-(1,3-Thiazol-2-yl)-1,4,5,6-tetrahydropyrimidin-2-amine. A notable study evaluated a series of thiazole derivatives for their cytotoxic effects against various human cancer cell lines.

Case Study: Cytotoxicity Evaluation

In vitro tests demonstrated that compounds similar to 6-(1,3-Thiazol-2-yl)-1,4,5,6-tetrahydropyrimidin-2-amine exhibited significant inhibitory activity against several cancer cell lines:

CompoundCell LineIC50 (μg/mL)
T1MCF-72.21
T26BGC-8231.67
T38HepG21.11

These results suggest that the incorporation of thiazole and tetrahydropyrimidine moieties enhances cytotoxicity against cancer cells .

The mechanism through which 6-(1,3-Thiazol-2-yl)-1,4,5,6-tetrahydropyrimidin-2-amine exerts its antitumor effects involves induction of apoptosis and cell cycle arrest . Flow cytometry analyses indicated that specific derivatives could trigger apoptotic pathways in HepG2 cells by causing S phase arrest . This highlights the compound's potential as an anticancer agent by disrupting normal cell cycle progression.

Additional Biological Activities

Beyond its antitumor properties, compounds related to 6-(1,3-Thiazol-2-yl)-1,4,5,6-tetrahydropyrimidin-2-amine have shown promise in other biological activities:

  • Antimicrobial Activity : Certain derivatives have demonstrated effectiveness against various pathogens.
  • Anti-inflammatory Properties : Research indicates potential in modulating inflammatory responses.
  • Enzyme Inhibition : Some studies suggest inhibitory effects on specific enzymes involved in disease processes.

Q & A

Q. What are the common synthetic routes for preparing 6-(1,3-Thiazol-2-yl)-1,4,5,6-tetrahydropyrimidin-2-amine and its derivatives?

Methodological Answer: The compound and its analogs are typically synthesized via cyclocondensation or one-pot reactions. For example:

  • Cyclization strategies : Reacting thiazole-containing precursors with amines or hydrazines in solvents like ethanol or DMF under controlled temperatures (60–100°C). Reaction time and stoichiometry significantly impact yields .
  • One-pot synthesis : Combining 6-amino-thiouracil derivatives with primary amines and formalin (40%) in methanol, followed by acid workup to isolate the product .
  • Purification : Column chromatography (e.g., silica gel with 5% MeOH/DCM) or recrystallization from ethanol/water mixtures is used to achieve >95% purity .

Q. Key Characterization Techniques :

  • NMR spectroscopy : 1H and 13C NMR confirm regiochemistry and substituent positions (e.g., thiazole protons at δ 7.2–7.8 ppm, pyrimidine NH2 at δ 5.5–6.0 ppm) .
  • Mass spectrometry : High-resolution MS validates molecular ions (e.g., [M+H]+ for C₈H₁₂N₄S: calcd. 196.08, observed 196.07) .
  • HPLC : Purity assessment using C18 columns with acetonitrile/water gradients (e.g., 98–99% purity reported) .

Q. Which spectroscopic techniques are most effective for characterizing the structural integrity of 6-(1,3-Thiazol-2-yl)-1,4,5,6-tetrahydropyrimidin-2-amine?

Methodological Answer:

  • 1H NMR : Identifies proton environments, such as NH2 groups (broad singlets) and thiazole aromatic protons (distinct coupling patterns). For example, 6,7-dihydro-4H-thiopyrano[4,3-d]thiazol-2-amine shows NH2 signals at δ 5.3 ppm and thiopyran methylene protons at δ 2.8–3.2 ppm .
  • 13C NMR : Assigns carbonyl (160–170 ppm) and thiazole carbons (120–140 ppm). Pyrimidine ring carbons appear at 100–110 ppm .
  • IR spectroscopy : Confirms NH2 stretches (3350–3450 cm⁻¹) and C=N/C-S bonds (1650–1600 cm⁻¹) .
  • X-ray crystallography : Resolves stereochemistry in crystalline derivatives (e.g., dihedral angles between thiazole and pyrimidine rings) .

Advanced Research Questions

Q. How can researchers optimize reaction yields when synthesizing 6-(1,3-Thiazol-2-yl)-1,4,5,6-tetrahydropyrimidin-2-amine derivatives under varying steric conditions?

Methodological Answer:

  • Solvent optimization : Polar aprotic solvents (DMF, THF) improve solubility of bulky intermediates, while ethanol/water mixtures enhance crystallinity .
  • Catalyst screening : Lewis acids (e.g., MgCl2) or bases (DIEPA) accelerate cyclization in sterically hindered systems (yields increase from 24% to 47% in evidence 12).
  • Microwave-assisted synthesis : Reduces reaction time (e.g., from 24 hours to 30 minutes) and improves yields for heat-sensitive intermediates .

Q. Example Optimization Table :

ConditionYield (%)Purity (%)Reference
Ethanol, 70°C, 24h6895
DMF, MW, 100°C, 30min8298
THF, MgCl2, 50°C, 12h4799

Q. What strategies resolve contradictions in biological activity data among structurally similar thiazolo-pyrimidine derivatives?

Methodological Answer:

  • Comparative SAR studies : Test analogs with systematic substitutions (e.g., fluoropyrimidine vs. methoxy groups) to identify critical pharmacophores. For instance, fluorination at pyrimidine increases kinase inhibition by 20% .
  • Purity validation : Use HPLC to rule out impurities (e.g., residual solvents or byproducts) that may skew bioassay results .
  • Orthogonal assays : Confirm activity trends across multiple models (e.g., enzyme inhibition + cell viability assays) to mitigate false positives .

Q. How does stereochemical control impact the synthesis of 6-(1,3-Thiazol-2-yl)-1,4,5,6-tetrahydropyrimidin-2-amine derivatives?

Methodological Answer:

  • Chiral auxiliaries : Use enantiopure amines (e.g., (R)-2-(methoxymethyl)pyrrolidine) to induce asymmetry in cyclization steps, yielding diastereomeric ratios up to 3:1 .
  • Crystallization-induced asymmetric transformation : Isolate dominant diastereomers via selective crystallization (e.g., ethanol/hexane mixtures) .
  • Stereochemical analysis : SCXRD or NOESY NMR confirms absolute configuration and intramolecular H-bonding patterns critical for bioactivity .

Q. What computational methods support the design of novel 6-(1,3-Thiazol-2-yl)-1,4,5,6-tetrahydropyrimidin-2-amine analogs with enhanced bioactivity?

Methodological Answer:

  • Docking studies : Use AutoDock Vina to predict binding modes with target proteins (e.g., kinase ATP pockets). For example, the thiazole ring forms π-π interactions with Phe80 in PDB ligand 16K .
  • QSAR modeling : Correlate substituent electronegativity (Hammett σ values) with IC50 data to prioritize synthetic targets .
  • MD simulations : Assess conformational stability of derivatives in aqueous environments (e.g., RMSD < 2Å over 100 ns) .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.